Cas no 2146092-29-5 (4-4-(propan-2-yloxy)phenylbut-3-en-2-one)

• Product Name: 4-4-(propan-2-yloxy)phenylbut-3-en-2-one
• CAS No: 2146092-29-5
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5213126
• PubChem ID: 12475278
• Update Time: 2025-05-04

4-4-(propan-2-yloxy)phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-[4-(1-methylethoxy)phenyl]-, (3E)-
• 4-(4-Isopropoxyphenyl)but-3-en-2-one
• 4-4-(propan-2-yloxy)phenylbut-3-en-2-one

• Inchi： 1S/C13H16O2/c1-10(2)15-13-8-6-12(7-9-13)5-4-11(3)14/h4-10H,1-3H3/b5-4+
• InChI Key： AKPYPNDIMXXJTI-SNAWJCMRSA-N
• SMILES： CC(=O)/C=C/C1=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 4-4-(propan-2-yloxy)phenylbut-3-en-2-one

4-(Propan-2-yloxy)phenylbut-3-en-2-one: A Comprehensive Overview

The compound with CAS No. 2146092-29-5, commonly referred to as 4-(propan-2-yloxy)phenylbut-3-en-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a phenyl group with a propan-2-yloxy substituent and a butenone moiety. The phenylbutenone framework is particularly interesting due to its potential applications in drug design and natural product synthesis.

Recent studies have highlighted the importance of 4-(propan-2-yloxy)phenylbut-3-en-2-one in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of complex natural products, such as alkaloids and terpenoids. For instance, a 2023 study published in *Journal of Natural Products* demonstrated that this compound can serve as a key intermediate in the total synthesis of certain marine-derived alkaloids, which exhibit potent anticancer activity.

The synthesis of 4-(propan-2-yloxy)phenylbut-3-en-2-one typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent enone formation. The use of transition metal catalysts, such as palladium complexes, has been shown to enhance the efficiency of these reactions. A 2023 paper in *Organic Letters* reported a novel catalytic approach that significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of physical properties, 4-(propan-2-yloxy)phenylbut-3-en-2-one exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various chromatographic separations. The compound's UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, which is characteristic of conjugated enone systems.

One of the most exciting developments involving this compound is its application in medicinal chemistry. Researchers have investigated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. A 2023 study published in *Medicinal Chemistry Communications* revealed that 4-(propan-2-yloxy)phenylbut-3-en-2-one exhibits moderate COX-1 and COX-2 inhibitory activities, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Moreover, the compound has been explored for its antioxidant properties. A recent study in *Food Chemistry* demonstrated that 4-(propan-2-yloxy)phenylbut-3-en-